molecular formula C7H9N3 B8698655 (1-Amino-2-methylpropylidene)propanedinitrile CAS No. 41808-27-9

(1-Amino-2-methylpropylidene)propanedinitrile

Cat. No.: B8698655
CAS No.: 41808-27-9
M. Wt: 135.17 g/mol
InChI Key: HHHURXWIOXOWAV-UHFFFAOYSA-N
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Description

(1-Amino-2-methylpropylidene)propanedinitrile is a useful research compound. Its molecular formula is C7H9N3 and its molecular weight is 135.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

41808-27-9

Molecular Formula

C7H9N3

Molecular Weight

135.17 g/mol

IUPAC Name

2-(1-amino-2-methylpropylidene)propanedinitrile

InChI

InChI=1S/C7H9N3/c1-5(2)7(10)6(3-8)4-9/h5H,10H2,1-2H3

InChI Key

HHHURXWIOXOWAV-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=C(C#N)C#N)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 530.5 g of 3-chloro-2-cyano-4-methyl-2-pentenenitrile in 515 ml of ethanol was added dropwise during one hour to a stirred solution of 2,400 ml of concentrated ammonium hydroxide in 1,560 ml of ethanol while maintaining the reaction mixture at 35°-40° with an ice-water bath. The reaction mixture was stirred for 3.5-4 hours and was poured into 6.5 liters of ice and water. The mixture was stirred until all the ice had melted (approximately thirty minutes). The precipitate was collected by filtration. The filter cake was washed with two 1500-ml portions of water and air-dried on the filter. After the drying the 400 g of 3-amino-2-cyano-4-methyl-2-pentenenitrile, mp 182°-184°, was used in the next synthesis step without further purification.
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530.5 g
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515 mL
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ice
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6.5 L
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reactant
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Synthesis routes and methods II

Procedure details

A solution of 191.3 g of 3-chloro-2-cyano-4-methyl- 2-pentenenitrile in 300 ml of ethanol was added slowly, maintaining the temperature below 40°, during 1.3 hours, to a mixture of 800 ml of concentrated ammonium hydroxide and 1000 ml of ethanol. The mixture was stirred for 3 hours, then poured over 2000 ml of ice. The solid was collected, washed with water and dried to obtain 122.0 g of 3-amino-2-cyano-4-methyl-2-pentenenitrile, mp 186°-188°.
Quantity
191.3 g
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reactant
Reaction Step One
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300 mL
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solvent
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800 mL
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reactant
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1000 mL
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solvent
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[Compound]
Name
ice
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2000 mL
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reactant
Reaction Step Three

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